Cas no 648427-27-4 (1-(Pyrrolidin-1-yl)-3-(thiophen-2-ylthio)propan-2-ol)

• Product Name: 1-(Pyrrolidin-1-yl)-3-(thiophen-2-ylthio)propan-2-ol
• CAS No: 648427-27-4
• MF: C₁₁H₁₇NOS₂
• MW: 243.388780355453
• CID: 3061179
• PubChem ID: 2777764
• Update Time: 2025-04-21

1-(Pyrrolidin-1-yl)-3-(thiophen-2-ylthio)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrrolidin-1-yl)-3-(thiophen-2-ylthio)propan-2-ol
• 648427-27-4
• 1-tetrahydro-1H-pyrrol-1-yl-3-(2-thienylthio)propan-2-ol
• 1-pyrrolidin-1-yl-3-thiophen-2-ylsulfanylpropan-2-ol
• 1-(pyrrolidin-1-yl)-3-(thiophen-2-ylsulfanyl)propan-2-ol

• Inchi： 1S/C11H17NOS2/c13-10(8-12-5-1-2-6-12)9-15-11-4-3-7-14-11/h3-4,7,10,13H,1-2,5-6,8-9H2
• InChI Key： IRUHWTMTUBNYIU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)CC(CN1CCCC1)O

Computed Properties

• Exact Mass: 243.07515651Da
• Monoisotopic Mass: 243.07515651Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77Ų